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Compound of Interest

Compound Name: 6-Cyanonicotinimidamide

Cat. No.: B15232949

Disclaimer: Information regarding the specific chemical "6-Cyanonicotinimidamide” is not
readily available in public databases. This guide has been constructed based on data for
structurally similar compounds, including nicotinamide and various cyanide-containing
molecules. All researchers and professionals must handle this compound with extreme caution
and establish rigorous safety protocols based on a thorough risk assessment. The information
provided herein should be considered supplementary and not exhaustive.

Chemical and Physical Properties

Quantitative data for 6-Cyanonicotinimidamide is not available. The following table
summarizes the properties of the related compound, 5-Cyanonicotinimidamide.
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Property Value Reference
Molecular Weight 146.15 g/mol [1]
Molecular Formula C7H6N4 [1]
XLogP3-AA -0.5 [1]
Hydrogen Bond Donor Count 2 [1]
Hydrogen Bond Acceptor

C)c;untg p 3 s
Rotatable Bond Count 1 [1]
Exact Mass 146.059246208 Da [1]
Monoisotopic Mass 146.059246208 Da [1]
Topological Polar Surface Area  86.6 A2 [1]
Heavy Atom Count 11 [1]
Formal Charge 0 [1]
Complexity 202 [1]

Hazard Identification and Safety Precautions

Due to the lack of specific data for 6-Cyanonicotinimidamide, a comprehensive hazard
assessment cannot be provided. However, based on its structure, which includes a cyanide
group and a nicotinimidamide moiety, the following potential hazards should be considered:

e High Toxicity: The presence of a cyano group suggests a high potential for toxicity. Similar to
other organic cyanides, it may be toxic if swallowed, inhaled, or in contact with skin.

e lIrritation: It may cause skin, eye, and respiratory tract irritation.

e Environmental Hazard: The ecotoxicological properties are unknown, but it should be
handled as a potential environmental hazard.

Recommended Safety Precautions:
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Engineering Controls: Work with this compound should be conducted in a well-ventilated
chemical fume hood.

Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles or a face shield are mandatory.
o Hand Protection: Wear appropriate chemically resistant gloves (e.g., nitrile rubber).

o Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are required.
Additional protective clothing may be necessary based on the scale of the experiment.

Hygiene Measures: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after
handling. Do not eat, drink, or smoke in the work area.

First-Aid Measures

In case of exposure, immediate medical attention is crucial.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.

Handling and Storage

e Handling: Avoid creating dust or aerosols. Use only in a chemical fume hood. Prevent
contact with skin and eyes. Keep away from incompatible materials such as strong oxidizing
agents, acids, and bases.
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o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances. Keep locked up.

Experimental Protocols

Detailed experimental protocols for the synthesis or use of 6-Cyanonicotinimidamide are not
available in the public domain. Researchers must develop their own protocols with a strong
emphasis on safety. A general workflow for handling a novel, potentially hazardous compound
is outlined below.

Click to download full resolution via product page

General workflow for handling a novel chemical compound.

Signaling Pathways

There is no information available on the biological activity or signaling pathways associated
with 6-Cyanonicotinimidamide. Given the presence of the nicotinamide structure, it could
potentially interact with enzymes that utilize NAD(P)+ as a cofactor, but this is purely
speculative. Researchers investigating this compound would need to perform initial screening
assays to determine its biological effects.
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6-Cyanonicotinimidamide

Experimental Validation Required
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Hypothesized biological investigation pathway.

In conclusion, 6-Cyanonicotinimidamide is a compound with a significant lack of available
safety and handling data. All work with this chemical must be preceded by a rigorous risk
assessment, and researchers should operate under the assumption that it is highly toxic. The
information provided in this guide is based on related structures and should be used for
preliminary planning purposes only.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [6-Cyanonicotinimidamide: An In-depth Technical Guide
on Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15232949#6-cyanonicotinimidamide-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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